Cas no 1251001-08-7 (ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate)

Ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate is a spirocyclic compound featuring a fused lactam (5-aza) and cyclobutane ring system, with an ester functional group at the 2-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The spirocyclic framework enhances conformational rigidity, which can improve binding selectivity in medicinal chemistry applications. The ester group offers versatility for further derivatization, such as hydrolysis or amidation. Its well-defined stereochemistry and stability under standard conditions make it suitable for exploratory research in heterocyclic chemistry and drug discovery.
ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate structure
1251001-08-7 structure
Product Name:ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate
CAS No:1251001-08-7
MF:C10H15NO3
MW:197.231003046036
CID:5461375
Update Time:2026-03-10

ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate
    • SB74211
    • Inchi: 1S/C10H15NO3/c1-2-14-9(13)7-5-10(6-7)4-3-8(12)11-10/h7H,2-6H2,1H3,(H,11,12)
    • InChI Key: DIJSTOICFDVRBE-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CC2(CCC(N2)=O)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 269
  • XLogP3: 0.2
  • Topological Polar Surface Area: 55.4

ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5866-1G
ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate
1251001-08-7 95%
1g
¥14520.00 2023-05-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5866-100mg
ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate
1251001-08-7 95%
100mg
¥4356.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5866-250mg
ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate
1251001-08-7 95%
250mg
¥5808.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5866-500mg
ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate
1251001-08-7 95%
500mg
¥9681.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5866-1g
ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate
1251001-08-7 95%
1g
¥14520.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5866-100.0mg
ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate
1251001-08-7 95%
100.0mg
¥4356.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5866-250.0mg
ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate
1251001-08-7 95%
250.0mg
¥5808.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5866-500.0mg
ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate
1251001-08-7 95%
500.0mg
¥9681.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBU5866-1.0g
ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate
1251001-08-7 95%
1.0g
¥14520.0000 2025-04-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1562654-1g
Ethyl 6-oxo-5-azaspiro[3.4]Octane-2-carboxylate
1251001-08-7 98%
1g
¥30491.00 2024-08-09

Additional information on ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate

Comprehensive Overview of Ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate (CAS No. 1251001-08-7)

Ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate (CAS No. 1251001-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and potential applications in drug discovery. This compound belongs to the class of azaspiro derivatives, which are increasingly explored for their bioactive properties. Its molecular framework combines a carboxylate ester functional group with a spirocyclic lactam, making it a versatile intermediate for synthesizing complex molecules.

The spirocyclic motif in ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate is particularly noteworthy, as spiro compounds are often associated with enhanced metabolic stability and binding affinity in medicinal chemistry. Researchers are actively investigating its role in the development of central nervous system (CNS) therapeutics, given the structural similarity to other bioactive spirocycles. Recent studies highlight its potential as a precursor for neuroprotective agents or enzyme inhibitors, aligning with the growing demand for novel treatments for neurodegenerative diseases.

From a synthetic perspective, CAS No. 1251001-08-7 is valued for its reactivity in multicomponent reactions and ring-opening transformations. Its ethyl ester group offers flexibility for further derivatization, enabling chemists to tailor its properties for specific applications. This adaptability has made it a subject of interest in green chemistry initiatives, where researchers aim to optimize synthetic routes to minimize waste and improve efficiency.

In the context of AI-driven drug discovery, ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate has emerged as a candidate for virtual screening and machine learning-based property prediction. Computational models often leverage its structural features to predict bioavailability or toxicity, addressing common queries about ADME (Absorption, Distribution, Metabolism, Excretion) profiles. This intersection of chemistry and technology reflects broader trends in the pharmaceutical industry, where data-driven approaches are accelerating R&D timelines.

Another area of interest is the compound's potential role in peptidomimetics, a field focused on designing peptide-like molecules with improved stability and efficacy. The 5-azaspiro[3.4]octane core can mimic peptide turn structures, making it valuable for developing therapeutic peptides or protein-protein interaction inhibitors. This application aligns with the surge in biologics research, a topic frequently searched in connection with next-generation therapeutics.

Environmental and regulatory considerations also play a role in discussions about CAS No. 1251001-08-7. While not classified as hazardous, its synthesis and handling require adherence to Good Manufacturing Practices (GMP) to ensure safety and reproducibility. Researchers often inquire about scalability and process optimization, underscoring the need for sustainable methodologies in fine chemical production.

In summary, ethyl 6-oxo-5-azaspiro[3.4]octane-2-carboxylate represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to computational chemistry—highlight its relevance in addressing contemporary scientific challenges. As interest in spirocyclic compounds and AI-aided design continues to grow, this compound is poised to remain a key player in advancing both academic and industrial research.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.